![molecular formula C8H7ClN2OS B1625666 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine CAS No. 67618-12-6](/img/structure/B1625666.png)
7-Chloro-4-methoxy-1,3-benzothiazol-2-amine
Overview
Description
“7-Chloro-4-methoxy-1,3-benzothiazol-2-amine” is a chemical compound with the molecular formula C8H7ClN2OS and a molecular weight of 214.68 .
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as “this compound”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H7ClN2OS/c1-12-5-3-2-4 (9)7-6 (5)11-8 (10)13-7/h2-3H,1H3, (H2,10,11) .Its molecular formula is C8H7ClN2OS and it has a molecular weight of 214.68 .
Scientific Research Applications
Synthesis and Pharmacological Applications
Selective Inhibitors of Glial GABA Uptake
Research demonstrates the synthesis of compounds derived from 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine for selective inhibition of glial GABA uptake, highlighting their potential in neurological research and therapy (Falch et al., 1999).
Dye and Pigment Development
Hetarylazo Disperse Dyes
This chemical has been used in the synthesis of heterarylazo disperse dyes, which color cellulose acetate in red to greenish-blue hues, indicating its importance in the development of dyes and pigments for industrial applications (Georgiadou & Tsatsaroni, 2002).
Antimicrobial and Anticancer Research
Antimicrobial Activity
The synthesis of new pyridine derivatives using this compound has shown variable and modest antimicrobial activity against different strains of bacteria and fungi, showcasing its potential in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Anticancer Agents
Novel derivatives have been synthesized and tested for their antitumor activity against a panel of cancer cell lines, with certain compounds showing significant activity and being screened at the National Cancer Institute (NCI)-USA for further evaluation, indicating the role of this chemical in developing new anticancer therapies (Noolvi, Patel, & Kaur, 2012).
Material Science and Corrosion Inhibition
Corrosion Inhibition
Compounds derived from this compound have been evaluated for their ability to inhibit the corrosion of mild steel in acidic environments, demonstrating significant efficiency and highlighting its utility in industrial applications to enhance material longevity (Salarvand et al., 2017).
Mechanism of Action
Target of Action
The primary target of 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine is DprE1 , a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . This enzyme plays a crucial role in the survival and virulence of the bacteria, making it an attractive target for anti-tubercular drugs .
Mode of Action
This compound interacts with its target DprE1, inhibiting its function .
Biochemical Pathways
By inhibiting DprE1, this compound disrupts the biosynthesis of arabinogalactan, a key component of the mycobacterial cell wall . This leads to a weakening of the cell wall and ultimately, the death of the bacteria .
Result of Action
The inhibition of DprE1 by this compound results in the death of Mycobacterium tuberculosis . This makes the compound a potential candidate for the development of new anti-tubercular drugs .
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives, such as 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine, have been reported to display a variety of antibacterial activities by inhibiting several enzymes including dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, dialkyl glycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase .
Cellular Effects
Benzothiazole derivatives have been reported to have potential antiviral properties . They play a pivotal role in the design and development of antiviral drugs .
Molecular Mechanism
Benzothiazole derivatives have been reported to inhibit several enzymes, suggesting that they may exert their effects at the molecular level through enzyme inhibition .
Metabolic Pathways
Benzothiazole derivatives have been reported to inhibit several enzymes, suggesting that they may be involved in various metabolic pathways .
properties
IUPAC Name |
7-chloro-4-methoxy-1,3-benzothiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2OS/c1-12-5-3-2-4(9)7-6(5)11-8(10)13-7/h2-3H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLFYPDRIWLKZOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Cl)SC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40546199 | |
Record name | 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40546199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67618-12-6 | |
Record name | 7-Chloro-4-methoxy-1,3-benzothiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40546199 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloro-4-methoxy-1,3-benzothiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.